Cas no 2171650-88-5 (4-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-cyclopropylbutanoic acid)

• Product Name: 4-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-cyclopropylbutanoic acid
• CAS No: 2171650-88-5
• MF: C₃₃H₃₆N₂O₆
• MW: 556.648749351501
• CID: 6507460
• PubChem ID: 165578561
• Update Time: 2025-06-08

4-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-cyclopropylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-cyclopropylbutanoic acid
• 4-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-cyclopropylbutanoic acid
• EN300-1536902
• 2171650-88-5

• Inchi： 1S/C33H36N2O6/c1-21(40-19-22-9-3-2-4-10-22)31(32(38)34-18-24(17-30(36)37)23-15-16-23)35-33(39)41-20-29-27-13-7-5-11-25(27)26-12-6-8-14-28(26)29/h2-14,21,23-24,29,31H,15-20H2,1H3,(H,34,38)(H,35,39)(H,36,37)
• InChI Key： CRKWZYYQLMESLS-UHFFFAOYSA-N
• SMILES： OC(CC(CNC(C(C(C)OCC1C=CC=CC=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)C1CC1)=O

Computed Properties

• Exact Mass: 556.25733687g/mol
• Monoisotopic Mass: 556.25733687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 41
• Rotatable Bond Count: 14
• Complexity: 865
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 114Ų

Additional information on 4-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-cyclopropylbutanoic acid

4-3-(Benzyloxy)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-cyclopropylbutanoic Acid (CAS No. 2171650-88-5): An Overview

4-3-(Benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-cyclopropylbutanoic acid (CAS No. 2171650-88-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of amino acids with a unique structural framework that includes a benzyl ether, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a cyclopropyl substituent. The intricate structure of this compound makes it an intriguing candidate for various applications, particularly in the development of novel therapeutic agents.

The benzyloxy group in the compound serves as a protecting group for the hydroxyl functionality, which can be selectively deprotected under mild conditions. This feature is particularly useful in synthetic chemistry, where controlled deprotection steps are crucial for the successful synthesis of complex molecules. The presence of the Fmoc protecting group on the amino functionality allows for orthogonal protection strategies, enabling the sequential introduction of multiple functional groups without interference from other reactive sites.

The cyclopropyl substituent in the compound adds a unique dimension to its chemical and biological properties. Cyclopropyl rings are known to introduce conformational constraints and enhance the lipophilicity of molecules, which can significantly affect their pharmacokinetic and pharmacodynamic profiles. This property makes the compound an attractive candidate for drug design, especially in cases where improved membrane permeability and metabolic stability are desired.

Recent studies have highlighted the potential of 4-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-cyclopropylbutanoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in cancer progression. The unique combination of functional groups in this molecule allows it to interact with target proteins in a highly specific manner, leading to enhanced efficacy and reduced off-target effects.

In addition to its potential as an enzyme inhibitor, this compound has also been explored for its antimicrobial properties. Studies have demonstrated that certain derivatives of this molecule possess broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The cyclopropyl substituent plays a crucial role in this activity by enhancing the compound's ability to penetrate bacterial cell membranes and disrupt essential cellular processes.

The synthetic accessibility of 4-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-cyclopropylbutanoic acid is another factor that contributes to its appeal in pharmaceutical research. The use of well-established synthetic routes and readily available starting materials makes it feasible to produce this compound on a large scale, which is essential for preclinical and clinical studies. Moreover, the modular nature of its synthesis allows for easy modification and optimization of the molecule to achieve desired biological activities.

Clinical trials involving derivatives of this compound are currently underway to evaluate their safety and efficacy in treating various diseases. Preliminary results have been promising, with several compounds showing favorable pharmacokinetic profiles and minimal side effects. These findings underscore the potential of 4-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-cyclopropylbutanoic acid as a lead molecule for drug development.

In conclusion, 4-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-cyclopropylbutanoic acid (CAS No. 2171650-88-5) represents a promising candidate in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, further solidifying its importance in drug discovery efforts.